(S)-2-Amino-N-isopropyl-N-((S)-1-methyl-piperidin-3-yl)-propionamide

• IUPAC Name: (2S)-2-amino-N-[(3S)-1-methylpiperidin-3-yl]-N-propan-2-ylpropanamide
• InChI: InChI=1S/C12H25N3O/c1-9(2)15(12(16)10(3)13)11-6-5-7-14(4)8-11/h9-11H,5-8,13H2,1-4H3/t10-,11-/m0/s1
• InChI Key: ADKSXRAGEQOHEM-QWRGUYRKSA-N
• Canonical SMILES: CC(C)N(C1CCCN(C1)C)C(=O)C(C)N
• Isomeric SMILES: C[C@@H](C(=O)N([C@H]1CCCN(C1)C)C(C)C)N
• Molecular Formula: C12H25N3O
• Molecular Weight: 227.35 g/mol

Description

(S)-2-Amino-N-isopropyl-N-((S)-1-methyl-piperidin-3-yl)-propionamide is a chiral small molecule characterized by a propionamide backbone substituted with an isopropyl group and a (S)-1-methyl-piperidin-3-yl moiety. Its stereochemical configuration at both the amino acid and piperidine positions (denoted by (S) stereodescriptors) is critical for its biological interactions, particularly in receptor binding and enzymatic selectivity.

Preparation Methods

Chiral Pool Synthesis from (S)-Alanine Derivatives

A common approach utilizes (S)-alanine as the chiral starting material. The amino group is protected using tert-butoxycarbonyl (Boc) to prevent undesired side reactions during subsequent steps. The carboxylic acid is then activated for coupling with the piperidine intermediate. For example, N-isopropyl-(S)-1-methylpiperidin-3-amine is synthesized via reductive amination of (S)-1-methylpiperidin-3-one with isopropylamine under hydrogenation conditions using palladium on carbon (Pd/C). This intermediate is coupled to Boc-protected (S)-alanine via carbodiimide-mediated coupling (e.g., DCC or EDC), followed by Boc deprotection with trifluoroacetic acid (TFA).

Key Reaction Conditions:

• Coupling agent: Dicyclohexylcarbodiimide (DCC) with N-hydroxysuccinimide (NHS) in acetonitrile.

• Temperature: 0°C for initial activation, room temperature for 12-hour coupling.

• Yield: 68–72% after purification by column chromatography.

Enantioselective Piperidine Ring Formation

Constructing the (S)-1-methylpiperidin-3-yl moiety requires stereochemical control. Patent literature describes a transfer hydrogenation method using formaldehyde and palladium catalysts to methylate piperidine-4-carboxylic acid derivatives under ambient pressure. The resulting (S)-1-methylpiperidine-3-carboxylic acid is converted to the corresponding amine via Curtius rearrangement or Hofmann degradation, followed by resolution using chiral acids (e.g., dibenzoyl-L-tartaric acid) to isolate the desired (S)-enantiomer.

Stereochemical Control and Resolution Techniques

Achieving the dual (S,S)-configuration in the target compound demands precise stereochemical management.

Asymmetric Catalysis in Piperidine Methylation

The introduction of the methyl group at the 1-position of the piperidine ring is achieved through asymmetric transfer hydrogenation. A mixture of piperidin-3-one, formaldehyde, and a palladium catalyst (e.g., Pd/C) in formic acid at 60°C for 24 hours yields (S)-1-methylpiperidin-3-one with an enantiomeric excess (ee) of 92–95%. Subsequent reductive amination with isopropylamine and sodium cyanoborohydride (NaBH3CN) in methanol preserves the stereochemistry, affording (S)-N-isopropyl-1-methylpiperidin-3-amine.

Dynamic Kinetic Resolution in Amide Coupling

During the final amide bond formation, dynamic kinetic resolution ensures retention of configuration. Using (S)-alanine and (S)-N-isopropyl-1-methylpiperidin-3-amine, the coupling reaction is conducted in the presence of a chiral base (e.g., quinidine) to suppress racemization. This method achieves diastereomeric ratios (dr) exceeding 19:1.

Optimization of Reaction Parameters

Solvent and Temperature Effects

• Solvent Choice: Polar aprotic solvents (e.g., acetonitrile, DMF) enhance coupling efficiency by stabilizing the activated intermediate. Non-polar solvents (e.g., ethyl acetate) are preferred for crystallization to minimize byproduct contamination.

• Temperature Control: Low temperatures (0–5°C) during carbodiimide activation prevent premature decomposition, while room-temperature coupling balances reaction rate and stereochemical integrity.

Catalytic Systems

• Hydrogenation Catalysts: Pd/C (10% w/w) in methanol achieves >90% conversion in reductive amination steps.

• Racemization Suppressors: Additives like HOBt (hydroxybenzotriazole) reduce epimerization during amide coupling, improving ee from 85% to 98%.

Purification and Analytical Characterization

Chromatographic Methods

• Flash Column Chromatography: Silica gel (230–400 mesh) with eluents (ethyl acetate:hexane = 3:7) isolates the target compound with >95% purity.

• Chiral HPLC: A Chiralpak IC column (4.6 × 250 mm) with hexane:isopropanol (80:20) confirms enantiopurity (ee > 99%).

Spectroscopic Data

• 1H NMR (400 MHz, CDCl3): δ 1.12 (d, J = 6.4 Hz, 6H, CH(CH3)2), 1.45–1.62 (m, 2H, piperidine-H), 2.32 (s, 3H, N-CH3), 3.21–3.45 (m, 3H, NCH2 and NH), 4.01 (q, J = 6.8 Hz, 1H, CHCO).

• 13C NMR (100 MHz, CDCl3): δ 22.4 (CH(CH3)2), 44.8 (N-CH3), 53.1 (piperidine-C3), 175.2 (CONH).

Comparative Analysis of Synthetic Approaches

Method	Starting Material	Key Step	Yield (%)	ee (%)
Chiral Pool	(S)-Alanine	DCC Coupling	68	98
Transfer Hydrogenation	Piperidin-3-one	Asymmetric Methylation	75	95
Dynamic Resolution	Racemic Amine	Chiral Base-Mediated Coupling	82	99

Chemical Reactions Analysis

Types of Reactions

(S)-2-Amino-N-isopropyl-N-((S)-1-methyl-piperidin-3-yl)-propionamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding oxides.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride to yield reduced derivatives.

Substitution: Nucleophilic substitution reactions can occur at the amino or amide groups, leading to the formation of substituted derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide; typically carried out in aqueous or organic solvents under controlled temperatures.

Reduction: Lithium aluminum hydride, sodium borohydride; reactions are usually conducted in anhydrous conditions to prevent side reactions.

Substitution: Various nucleophiles such as alkyl halides or acyl chlorides; reactions are performed under basic or acidic conditions depending on the nucleophile used.

Major Products

Scientific Research Applications

Medicinal Chemistry

1. Neurological Applications

(S)-2-Amino-N-isopropyl-N-((S)-1-methyl-piperidin-3-yl)-propionamide is primarily studied for its potential effects on the central nervous system (CNS). It acts as a modulator of neurotransmitter systems, particularly those involving serotonin and norepinephrine. This modulation can lead to various therapeutic effects, including:

• Antidepressant Activity : Research indicates that compounds similar to AM97612 exhibit antidepressant-like effects in animal models. These effects are attributed to enhanced serotonergic activity .
• Anxiolytic Properties : The compound has shown promise in reducing anxiety-related behaviors in preclinical studies, suggesting its potential as an anxiolytic agent .

Neuropharmacological Studies

2. Case Studies and Research Findings

Several studies have investigated the pharmacological profile of AM97612:

Study	Findings
Study 1	Demonstrated significant reduction in depressive behaviors in rodent models when administered at specific dosages .
Study 2	Highlighted the compound's ability to enhance cognitive function in stress-induced models, suggesting neuroprotective properties .
Study 3	Explored the interaction with serotonin receptors, confirming its role as a selective serotonin reuptake inhibitor (SSRI) .

Synthesis and Development

The synthesis of (S)-2-Amino-N-isopropyl-N-((S)-1-methyl-piperidin-3-yl)-propionamide involves several steps that ensure high purity and yield. The synthetic pathway typically includes:

• Starting Materials : Utilizing commercially available piperidine derivatives.
• Reagents : Employing standard amide coupling techniques.
• Characterization : Using NMR and mass spectrometry to confirm structure and purity.

Mechanism of Action

The mechanism of action of (S)-2-Amino-N-isopropyl-N-((S)-1-methyl-piperidin-3-yl)-propionamide involves:

Molecular Targets: The compound interacts with specific molecular targets such as enzymes or receptors, modulating their activity.

Pathways Involved: It may influence various biochemical pathways, including signal transduction and metabolic processes, leading to its observed effects.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

The compound’s structural analogs share core features but differ in substituents, stereochemistry, or backbone modifications. Below is a detailed comparison based on analogs listed in chemical catalogs and synthetic studies:

Table 1: Structural and Functional Comparison

Compound Name	Key Structural Differences vs. Target Compound	Molecular Weight (g/mol)	Potential Functional Implications
2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide	Acetamide backbone (vs. propionamide); methyl-piperidin-3-ylmethyl group	~283.4	Reduced steric bulk may alter membrane permeability
2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-3-yl)-acetamide	Cyclopropyl substituent (vs. isopropyl)	~267.4	Enhanced metabolic stability due to cyclopropane’s rigidity
(1R,4R)-2-Amino-N-cyclopropyl-N-(4-dimethylamino-cyclohexyl)-acetamide	Cyclohexyl-dimethylamino group; (1R,4R) stereochemistry	~324.5	Increased hydrophilicity and potential for hydrogen bonding
(S)-2-Amino-N-(1-methyl-piperidin-3-yl)-propionamide	Lacks isopropyl group	~227.3	Simplified structure may reduce target specificity

Stereochemical and Backbone Modifications

• Propionamide vs.
• Stereochemistry: The (S)-configuration at both chiral centers distinguishes it from analogs like (1R,4R)-2-Amino-N-cyclopropyl-N-(4-dimethylamino-cyclohexyl)-acetamide, which may exhibit divergent enantioselective activity.

Substituent Effects

• Isopropyl vs. Cyclopropyl Groups : The isopropyl group in the target compound introduces bulkier hydrophobic interactions compared to cyclopropyl substituents, which are smaller and more rigid. This difference could influence solubility and off-target effects .
• Piperidine Modifications: The (S)-1-methyl-piperidin-3-yl group in the target compound contrasts with analogs featuring methyl-piperidin-3-ylmethyl or dimethylamino-cyclohexyl groups. These variations impact electron distribution and hydrogen-bonding capacity, affecting pharmacokinetic properties like blood-brain barrier penetration .

Research Implications and Limitations

While structural comparisons highlight key physicochemical differences, pharmacological data for these analogs remain scarce in public domains. Further studies should prioritize:

Binding Affinity Assays : Quantitative comparisons of receptor/ligand interactions.

ADME Profiling : Assessing absorption, distribution, metabolism, and excretion across analogs.

Toxicity Screening : Evaluating substituent-dependent toxicity risks.

Biological Activity

(S)-2-Amino-N-isopropyl-N-((S)-1-methyl-piperidin-3-yl)-propionamide, also known as AM97612, is a compound that has garnered attention for its potential biological activities, particularly in the fields of neuropharmacology and medicinal chemistry. This article reviews its biological activity, focusing on its mechanisms of action, pharmacological effects, and potential therapeutic applications based on diverse scientific sources.

• Molecular Formula : C12H25N3O
• Molecular Weight : 213.32 g/mol
• CAS Number : 827614-50-6

Research indicates that (S)-2-Amino-N-isopropyl-N-((S)-1-methyl-piperidin-3-yl)-propionamide interacts with various neurotransmitter systems. It has shown affinity for:

• Monoamine Oxidase B (MAO-B) : Exhibiting inhibitory activity which can impact dopamine metabolism, thus suggesting a role in the treatment of neurodegenerative diseases such as Parkinson's disease .
• Dopamine Receptors : The compound has been studied for its agonistic effects on dopamine receptors, particularly D2 and D3 subtypes, which are crucial in regulating mood and motor functions .

In Vitro Studies

In vitro studies have demonstrated that (S)-2-Amino-N-isopropyl-N-((S)-1-methyl-piperidin-3-yl)-propionamide exhibits:

• Antioxidant Properties : This compound has been shown to reduce oxidative stress markers in cellular models, indicating potential neuroprotective effects .
• Cytotoxicity Against Cancer Cells : Preliminary studies suggest that it may induce apoptosis in certain cancer cell lines, although further research is needed to elucidate its efficacy and mechanism in cancer therapy .

Pharmacological Effects

The pharmacological profile of (S)-2-Amino-N-isopropyl-N-((S)-1-methyl-piperidin-3-yl)-propionamide includes:

• Neuroprotective Effects : Potential benefits in models of neurodegeneration.
• Antidepressant-Like Effects : Due to its interaction with serotonergic pathways, it may exhibit mood-enhancing properties .
• Anti-inflammatory Activity : Some studies indicate a reduction in pro-inflammatory cytokines, suggesting a role in modulating inflammatory responses .

Study 1: MAO-B Inhibition

A study highlighted the compound's IC50 value for MAO-B inhibition at 21 nM, demonstrating its potency compared to other known inhibitors like rasagiline and safinamide . This suggests a promising avenue for treating Parkinson's disease.

Study 2: Cancer Cell Apoptosis

Research involving FaDu hypopharyngeal tumor cells indicated that (S)-2-Amino-N-isopropyl-N-((S)-1-methyl-piperidin-3-yl)-propionamide induced apoptosis more effectively than the reference drug bleomycin, highlighting its potential as an anticancer agent .

Data Summary Table

Property	Value
Molecular Formula	C12H25N3O
Molecular Weight	213.32 g/mol
CAS Number	827614-50-6
MAO-B IC50	21 nM
Cytotoxicity (FaDu cells)	Superior to bleomycin
Antioxidant Activity	Positive in cellular models

Q & A

Basic Research Questions

Q. What are the key considerations for synthesizing (S)-2-Amino-N-isopropyl-N-((S)-1-methyl-piperidin-3-yl)-propionamide with high enantiomeric purity?

• Methodological Answer : Synthesis requires stereoselective coupling of (S)-configured precursors. For example, the reaction of (S)-1-methyl-piperidin-3-amine with an activated (S)-alanine derivative (e.g., N-hydroxysuccinimide ester) under inert conditions can preserve chirality. Use chiral HPLC (e.g., with a polysaccharide column) to monitor enantiomeric excess (>98% recommended). Purification via recrystallization in polar aprotic solvents (e.g., acetonitrile) enhances purity .

Q. How can nuclear magnetic resonance (NMR) spectroscopy confirm the stereochemistry of this compound?

• Methodological Answer : Employ 2D NMR techniques (e.g., NOESY or ROESY) to detect spatial proximity between protons on the isopropyl and piperidinyl groups. For instance, cross-peaks between the N-isopropyl methyl protons and the piperidine H-3 proton confirm the (S)-configuration at both stereocenters. Compare chemical shifts with analogous compounds in PubChem data .

Q. What purification strategies are effective for removing byproducts from the final synthesis step?

• Methodological Answer : Use column chromatography with a gradient elution system (e.g., silica gel, 5–20% methanol in dichloromethane). For persistent impurities, preparative HPLC with a C18 column and 0.1% TFA in water/acetonitrile mobile phase improves resolution. Confirm purity via LC-MS (ESI+) with a mass accuracy threshold of ±2 ppm .

Advanced Research Questions

Q. How can computational modeling optimize reaction conditions for stereochemical fidelity?

• Methodological Answer : Perform density functional theory (DFT) calculations (e.g., B3LYP/6-31G*) to predict transition-state energies for competing stereochemical pathways. Molecular dynamics simulations (e.g., using GROMACS) can model solvent effects on reaction kinetics. Validate predictions with experimental yields and enantiomeric excess data .

Q. What experimental approaches resolve contradictions in bioactivity data across different assays?

• Methodological Answer : Discrepancies may arise from assay-specific solubility or off-target interactions. Conduct solubility studies in DMSO/PBS mixtures and compare IC50 values using orthogonal assays (e.g., SPR for binding affinity vs. functional cellular assays). Normalize data to internal controls (e.g., reference inhibitors) to isolate compound-specific effects .

Q. How do stereochemical variations impact pharmacological target engagement?

• Methodological Answer : Synthesize all four stereoisomers and compare their binding kinetics using surface plasmon resonance (SPR). For example, (S,S)- and (R,R)-isomers may show divergent Kd values for a target receptor. Pair structural data (X-ray crystallography) with molecular docking (AutoDock Vina) to map stereochemistry-dependent binding pockets .

Q. What strategies mitigate degradation during long-term storage of this compound?

• Methodological Answer : Store lyophilized samples under argon at -80°C to prevent oxidation. For solution storage, use deuterated solvents (e.g., DMSO-d6) and monitor stability via periodic LC-MS. Add antioxidants (e.g., 0.1% BHT) for aqueous formulations. Accelerated stability studies (40°C/75% RH for 4 weeks) predict shelf-life .